Cas no 1823606-91-2 (2-(2-Propan-2-ylpyrazol-3-yl)oxolane-3-carboxylic acid)

• Product Name: 2-(2-Propan-2-ylpyrazol-3-yl)oxolane-3-carboxylic acid
• CAS No: 1823606-91-2
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• MDL: MFCD28968718
• CID: 5162499
• PubChem ID: 122235489
• Update Time: 2025-05-19

2-(2-Propan-2-ylpyrazol-3-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Propan-2-ylpyrazol-3-yl)oxolane-3-carboxylic acid

• MDL： MFCD28968718
• Inchi： 1S/C11H16N2O3/c1-7(2)13-9(3-5-12-13)10-8(11(14)15)4-6-16-10/h3,5,7-8,10H,4,6H2,1-2H3,(H,14,15)
• InChI Key： BZVRXMZLTBGXOZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(O)=O)C1C1N(C(C)C)N=CC=1

Additional information on 2-(2-Propan-2-ylpyrazol-3-yl)oxolane-3-carboxylic acid

Comprehensive Overview of 2-(2-Propan-2-ylpyrazol-3-yl)oxolane-3-carboxylic acid (CAS No. 1823606-91-2): Properties, Applications, and Research Insights

The compound 2-(2-Propan-2-ylpyrazol-3-yl)oxolane-3-carboxylic acid (CAS No. 1823606-91-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its hybrid architecture, combining a pyrazole ring with an oxolane (tetrahydrofuran) moiety and a carboxylic acid functional group, makes it a versatile intermediate for drug discovery and material science applications. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing frequently searched queries about its stability, bioavailability, and industrial relevance.

From a chemical perspective, the 2-(2-Propan-2-ylpyrazol-3-yl)oxolane-3-carboxylic acid structure features a propan-2-yl substitution on the pyrazole ring, which enhances lipophilicity—a critical factor in optimizing cell membrane permeability for bioactive compounds. Researchers have explored its role as a precursor for heterocyclic derivatives, particularly in designing kinase inhibitors and anti-inflammatory agents. Recent publications highlight its utility in fragment-based drug design (FBDD), where its oxolane-carboxylic acid segment serves as a hydrogen bond donor/acceptor scaffold.

The synthesis of CAS No. 1823606-91-2 typically involves multi-step organic reactions, including cyclocondensation of hydrazine derivatives with diketones followed by ring-closing metathesis to form the oxolane core. Advanced purification techniques like preparative HPLC ensure high purity (>98%), a parameter frequently queried by quality control specialists. Notably, its stability under physiological pH (5–8) makes it suitable for prodrug development, a trending topic in precision medicine forums.

In agrochemical applications, derivatives of this compound exhibit promising plant growth regulation properties. Patent analyses reveal formulations where the propan-2-ylpyrazole unit acts as a bioisostere for natural auxins, aligning with the industry's shift toward sustainable crop enhancers. Environmental degradation studies (a hot topic in green chemistry) indicate moderate biodegradability, with hydrolysis of the oxolane ester linkage being the primary breakdown pathway.

Analytical characterization of 1823606-91-2 employs techniques like LC-MS/MS and ¹³C NMR, with the carboxylic proton resonating characteristically at δ 10–12 ppm. These spectral signatures help differentiate it from common impurities—a practical concern for synthetic chemists troubleshooting reaction yields. Computational studies (molecular docking/QSAR) further predict its binding affinity toward enzyme active sites, addressing a recurring search query about its mechanism of action.

Emerging trends link this compound to metal-organic frameworks (MOFs) research, where its carboxylate group coordinates with transition metals to create porous materials for gas storage. Such interdisciplinary applications resonate with materials science communities exploring carbon capture technologies. Safety data sheets emphasize standard laboratory precautions, though it doesn't classify under hazardous categories—a relief for industrial users seeking non-toxic intermediates.

Future research directions may explore enzymatic resolution of its chiral center (C3 of oxolane) to access optically pure variants—an area gaining traction in asymmetric synthesis. With the global pharmaceutical intermediates market projected to exceed $50 billion by 2027, compounds like 2-(2-Propan-2-ylpyrazol-3-yl)oxolane-3-carboxylic acid will remain pivotal in addressing complex therapeutic challenges while meeting regulatory demands for structural novelty.